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Compound of Interest

Compound Name: 4-Chloro-3-methoxyaniline

Cat. No.: B081333

An In-Depth Technical Guide to 4-Chloro-3-methoxyaniline: Structure, Synthesis, and
Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Chloro-3-methoxyaniline (CAS
No. 13726-14-2), a critical chemical intermediate in the pharmaceutical and fine chemical
industries. Designed for researchers, medicinal chemists, and process development scientists,
this document delves into the molecule's core characteristics, provides a validated synthetic
protocol with mechanistic insights, and explores its chemical reactivity and applications,
particularly in drug discovery.

Core Molecular Structure and Physicochemical
Properties

4-Chloro-3-methoxyaniline is a substituted aniline, an aromatic compound featuring a
benzene ring functionalized with an amino (-NHz), a chloro (-CI), and a methoxy (-OCH?3)
group.[1][2] The relative positioning of these groups (amino at C1, methoxy at C3, and chloro at
C4) dictates its electronic properties and reactivity, making it a versatile building block. The
electron-donating nature of the amino and methoxy groups, combined with the electron-
withdrawing and steric influence of the chloro group, creates a unique substrate for electrophilic
aromatic substitution and reactions involving the amino moiety.
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Its role as a precursor is significant, notably in the synthesis of targeted therapeutics such as
Raf kinase inhibitors, which are crucial in oncology research.[2][3]

Data Summary: Key ldentifiers and Properties

Parameter Value Source(s)
IUPAC Name 4-chloro-3-methoxyaniline [1114]

CAS Number 13726-14-2 [5][61[7]
Molecular Formula C7HsCINO [L15117118119]
Molecular Weight 157.60 g/mol [L][5][71[8]

4-Chloro-m-anisidine, 5-
Synonyms ] ] [5][10][11]
Amino-2-chloroanisole

White to amber or brown
Appearance , [4]
crystalline powder

Melting Point 77-82 °C [4][10][11][12]

Validated Multi-Step Synthesis Protocol

The synthesis of 4-Chloro-3-methoxyaniline is typically achieved through a multi-step
pathway starting from a commercially available substituted nitroaniline. The following protocol,
adapted from established chemical literature, provides a reliable route to the target molecule.[2]
It is a self-validating system where the successful isolation and characterization of each
intermediate confirms the efficacy of the preceding step.

Experimental Workflow Diagram
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Step 1: Diazotization & Hydrolysis
(S-Nitro-z-chloroaniline)

NaNOz2, H2S0a4

Y

(Diazonium Salt Intermediate)

H:0, Heat (110°C)

A

(Z—Chloro—S—nitrophenoD

Step 2: Williamson Ether Synthesis (Methylation)
(Z—Chloro—S—nitrophenoD

CHsl, K2CO3
Acetonitrile

A

G—Chloro—s-nitroanisolej

Step 3: Nitro Group Reduction

(Z—Chloro—S—nitroanisole]

SnClz, HCI
Methanol

Y

G-ChIoro-3-methoxyaniIine)
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G-ChIoro-3-methoxyani|ine)

NaNO:z, HCI
0-5°C
Electron-Rich
Diazonium Salt Coupling Partner
(e.g., N,N-dimethylaniline)

Coupling Reaction

(Azo Dye Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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